2’-O-Methyl Guanosine
2’-O-Methyl Guanosine
2/'-O-Methylguanosine is a modified nucleoside that is produced in tRNAs by the action of tRNA guanosine-2’-O-methyltransferase, using S-adenosyl-L-methionine (Item Nos. 16376 | 13956) as a substrate. Through its interaction with other modified nucleosides, 2/'-O-methylguanosine is thought to stabilize the structure of the tRNA. 2/'-O-Methylguanosine can also be found in rRNA. Normal and modified nucleosides, including 2/'-O-methylguanosine, have been shown to be secreted by a natural suppressor cell line and induce apoptosis in K562/Molt4 target cells.
Brand Name:
Vulcanchem
CAS No.:
2140-71-8
VCID:
VC0029766
InChI:
InChI=1S/C11H15N5O5/c1-20-7-6(18)4(2-17)21-10(7)16-3-13-5-8(16)14-11(12)15-9(5)19/h3-4,6-7,10,17-18H,2H2,1H3,(H3,12,14,15,19)/t4-,6-,7-,10-/m1/s1
SMILES:
COC1C(C(OC1N2C=NC3=C2NC(=NC3=O)N)CO)O
Molecular Formula:
C11H15N5O5
Molecular Weight:
297.27 g/mol
2’-O-Methyl Guanosine
CAS No.: 2140-71-8
Reference Standards
VCID: VC0029766
Molecular Formula: C11H15N5O5
Molecular Weight: 297.27 g/mol
| CAS No. | 2140-71-8 |
|---|---|
| Product Name | 2’-O-Methyl Guanosine |
| Molecular Formula | C11H15N5O5 |
| Molecular Weight | 297.27 g/mol |
| IUPAC Name | 2-amino-9-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxyoxolan-2-yl]-3H-purin-6-one |
| Standard InChI | InChI=1S/C11H15N5O5/c1-20-7-6(18)4(2-17)21-10(7)16-3-13-5-8(16)14-11(12)15-9(5)19/h3-4,6-7,10,17-18H,2H2,1H3,(H3,12,14,15,19)/t4-,6-,7-,10-/m1/s1 |
| Standard InChIKey | OVYNGSFVYRPRCG-KQYNXXCUSA-N |
| Isomeric SMILES | CO[C@@H]1[C@@H]([C@H](O[C@H]1N2C=NC3=C2NC(=NC3=O)N)CO)O |
| SMILES | COC1C(C(OC1N2C=NC3=C2NC(=NC3=O)N)CO)O |
| Canonical SMILES | COC1C(C(OC1N2C=NC3=C2NC(=NC3=O)N)CO)O |
| Appearance | Assay:≥98%A crystalline solid |
| Description | 2/'-O-Methylguanosine is a modified nucleoside that is produced in tRNAs by the action of tRNA guanosine-2’-O-methyltransferase, using S-adenosyl-L-methionine (Item Nos. 16376 | 13956) as a substrate. Through its interaction with other modified nucleosides, 2/'-O-methylguanosine is thought to stabilize the structure of the tRNA. 2/'-O-Methylguanosine can also be found in rRNA. Normal and modified nucleosides, including 2/'-O-methylguanosine, have been shown to be secreted by a natural suppressor cell line and induce apoptosis in K562/Molt4 target cells. |
| Synonyms | O2’-Methylguanosine; |
| PubChem Compound | 188959 |
| Last Modified | Dec 23 2021 |
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